Cytotoxicity in L1210 Leukemia Model
5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone demonstrates significantly greater cytotoxicity against L1210 murine leukemia cells than the structurally related Scutellaria flavone baicalein (5,6,7-trihydroxyflavone). The compound's ED₅₀ of 4.5 µg/mL is 3.3-fold more potent than baicalein's ED₅₀ of 15.0 µg/mL when evaluated under identical assay conditions [1]. This direct head-to-head comparison establishes the compound's superior cytotoxic efficacy within the same experimental system, underscoring the functional impact of the 2',6'-dihydroxy and 6,7,8-trimethoxy substitution pattern.
| Evidence Dimension | Cytotoxicity (ED₅₀) against L1210 murine leukemia cells |
|---|---|
| Target Compound Data | ED₅₀ = 4.5 µg/mL |
| Comparator Or Baseline | Baicalein (5,6,7-trihydroxyflavone): ED₅₀ = 15.0 µg/mL |
| Quantified Difference | 3.3-fold higher potency (4.5 vs 15.0 µg/mL) |
| Conditions | L1210 murine leukemia cell line; in vitro cytotoxicity assay |
Why This Matters
This direct comparison provides quantitative justification for selecting this compound over baicalein in studies targeting L1210 or related leukemia models where higher cytotoxic potency is required.
- [1] Baik KU, Ahn BZ. Cytotoxic activities of some geranylated flavones against L1210 cell. Yakhak Hoeji. 1988;32(2):125-128. View Source
